Cas no 51016-50-3 (Benzene,2-(2-chloroethyl)-1,4-dimethoxy-)
51016-50-3 structure
Product Name:Benzene,2-(2-chloroethyl)-1,4-dimethoxy-
CAS No:51016-50-3
MF:C10H13ClO2
MW:200.662022352219
CID:384814
PubChem ID:284881
Update Time:2025-04-19
Benzene,2-(2-chloroethyl)-1,4-dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,2-(2-chloroethyl)-1,4-dimethoxy-
- 2-(2-chloroethyl)-1,4-dimethoxybenzene
- 1-Chlor-2-(2,5-dimethoxy-phenyl)-ethan
- 2-(2-Chlor-aethyl)-1,4-dimethoxy-benzol
- 2-(2-chloro-ethyl)-1,4-dimethoxy-benzene
- AC1L61UU
- AC1Q3UJ2
- AG-J-03921
- AR-1C6627
- CTK4J3494
- NSC141197
- SureCN7060410
- DTXSID10301116
- NSC-141197
- 51016-50-3
- SCHEMBL7060410
- AKOS012098092
-
- Inchi: 1S/C10H13ClO2/c1-12-9-3-4-10(13-2)8(7-9)5-6-11/h3-4,7H,5-6H2,1-2H3
- InChI Key: CQUYANXSZXKQAI-UHFFFAOYSA-N
- SMILES: ClCCC1C=C(C=CC=1OC)OC
Computed Properties
- Exact Mass: 200.06049
- Monoisotopic Mass: 200.06
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- Density: 1.104
- Boiling Point: 288.6°Cat760mmHg
- Flash Point: 108.6°C
- Refractive Index: 1.506
- PSA: 18.46
- LogP: 2.48510
Benzene,2-(2-chloroethyl)-1,4-dimethoxy- Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
51016-50-3 (Benzene,2-(2-chloroethyl)-1,4-dimethoxy-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent